Cas no 89775-31-5 (1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL)

• Product Name: 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL
• CAS No: 89775-31-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 4664291
• PubChem ID: 20202734
• Update Time: 2025-06-14

1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL
• 2-Thiazoleethanol, α,4-dimethyl-

• Inchi： 1S/C7H11NOS/c1-5-4-10-7(8-5)3-6(2)9/h4,6,9H,3H2,1-2H3
• InChI Key： RJVMATSWPKBDPW-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C)N=1)C(O)C

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL

Research Brief on 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL (CAS: 89775-31-5): Recent Advances and Applications

The compound 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL (CAS: 89775-31-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiazole-containing secondary alcohol derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its role as a building block for novel drug candidates targeting inflammatory diseases and metabolic disorders.

Structural analysis reveals that the thiazole moiety in 89775-31-5 contributes to enhanced metabolic stability and improved binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective JAK3 inhibitors, showing promising results in autoimmune disease models. The compound's propan-2-ol side chain provides flexibility for structural modifications, enabling the optimization of pharmacokinetic properties while maintaining target specificity.

Recent synthetic methodology developments have significantly improved the production efficiency of 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL. A novel catalytic system reported in ACS Catalysis (2024) achieves >90% yield with excellent enantioselectivity, addressing previous challenges in stereocontrol. This advancement has facilitated its broader application in asymmetric synthesis of chiral drug candidates, particularly for CNS-targeting therapeutics where stereochemistry plays a crucial role in biological activity.

Pharmacological investigations have identified several derivatives of 89775-31-5 as potent antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported a series of thiazolylpropanol derivatives showing broad-spectrum activity against drug-resistant Gram-positive pathogens, with MIC values in the low micromolar range. These compounds appear to disrupt bacterial cell wall biosynthesis through a novel mechanism distinct from existing antibiotics, suggesting potential for addressing antimicrobial resistance.

In drug metabolism studies, 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL demonstrates favorable pharmacokinetic properties, including good oral bioavailability and moderate plasma protein binding. Recent ADMET profiling (European Journal of Pharmaceutical Sciences, 2024) indicates that the compound undergoes primarily hepatic metabolism via CYP2D6 and CYP3A4, with minimal renal excretion. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

The compound's potential extends beyond small-molecule therapeutics. Recent work in chemical biology has employed 89775-31-5 as a versatile handle for bioconjugation, enabling the development of targeted drug delivery systems. A Nature Communications publication (2024) detailed its use in constructing antibody-drug conjugates with improved stability and tumor-specific payload release, demonstrating enhanced efficacy in xenograft models of solid tumors.

Future research directions for 1-(4-METHYL-1,3-THIAZOL-2-YL)PROPAN-2-OL include exploration of its applications in PROTAC development and as a fragment in fragment-based drug discovery. Preliminary results from ongoing studies suggest its thiazole ring system may facilitate novel protein-protein interactions, potentially enabling targeting of previously "undruggable" biological targets. The compound's versatility and demonstrated biological activities position it as a valuable tool in both drug discovery and chemical biology research.